Cas no 2171463-04-8 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-(thiophen-2-yl)acetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-(thiophen-2-yl)acetic acid
• CAS No: 2171463-04-8
• MF: C₂₄H₂₀F₂N₂O₅S
• MW: 486.487812042236
• CID: 5966718
• PubChem ID: 165515901
• Update Time: 2025-06-12

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-(thiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-(thiophen-2-yl)acetic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-2-(thiophen-2-yl)acetic acid
• 2171463-04-8
• EN300-1508559

• Inchi： 1S/C24H20F2N2O5S/c25-24(26,22(31)28-20(21(29)30)19-10-5-11-34-19)13-27-23(32)33-12-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18,20H,12-13H2,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： KCLOICLDGYMRHT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)O)NC(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F)=O

Computed Properties

• Exact Mass: 486.10609924g/mol
• Monoisotopic Mass: 486.10609924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 133Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-(thiophen-2-yl)acetic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-(thiophen-2-yl)acetic Acid (CAS No. 2171463-04-8)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-(thiophen-2-yl)acetic acid, identified by its CAS number 2171463-04-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule represents a confluence of advanced structural motifs, including a fluorenyl moiety, fluorinated aliphatic units, and an amide linkage integrated with a thiophene ring. Such structural complexity not only imparts unique physicochemical properties but also opens up diverse possibilities for its application in drug discovery and material science.

The presence of the fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure suggests potential utility in peptide coupling and protection strategies, which are fundamental in the synthesis of peptidomimetics and therapeutic proteins. The fluorinated propanamido segment introduces fluorine atoms into the molecule, a common practice in medicinal chemistry to enhance metabolic stability, binding affinity, and pharmacokinetic profiles. Additionally, the thiophenyl substituent can contribute to the molecule's solubility and interact favorably with biological targets such as enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with various biological targets. Studies indicate that the fluorenyl aromatic system can serve as a privileged scaffold for developing small-molecule inhibitors due to its ability to engage in π-stacking interactions with nucleic acids and proteins. The fluorinated amide moiety may further modulate binding affinity by influencing hydrogen bonding networks and electronic distributions at the active site.

The integration of a thiophene ring into the molecular architecture is particularly noteworthy, as thiophene derivatives are well-documented for their role in pharmaceuticals, agrochemicals, and materials science. Thiophenes are known for their ability to modulate biological pathways through interactions with enzymes like cytochrome P450s or receptors such as GPCRs. In this context, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-(thiophen-2-yl)acetic acid may exhibit unique pharmacological properties that make it a valuable candidate for further investigation.

From a synthetic perspective, the preparation of this compound involves multi-step organic transformations that showcase modern techniques in peptide chemistry and fluorine chemistry. The synthesis likely begins with the functionalization of fluorene derivatives followed by sequential introduction of protective groups and side chains. The incorporation of fluorine atoms requires specialized methodologies to ensure high selectivity and yield, highlighting the compound's complexity and the expertise required for its production.

In parallel with its synthetic significance, this compound has been explored in various preclinical studies aimed at identifying novel bioactive molecules. Preliminary data suggest that derivatives of this class may exhibit inhibitory activity against specific enzymes or pathways implicated in diseases such as cancer or inflammatory disorders. The fluorenylmethoxycarbonyl group is particularly relevant here, as it can be used to derivatize peptides or proteins into more stable analogs suitable for pharmacological testing.

The role of fluorine atoms in modulating pharmacokinetic properties cannot be overstated. Fluorinated compounds often exhibit improved oral bioavailability, reduced metabolic clearance, and enhanced binding affinity due to changes in electronic distributions and steric effects. In this regard, CAS No. 2171463-04-8 represents an intriguing example of how structural modifications can be leveraged to optimize drug-like properties.

Molecular dynamics simulations have been employed to gain insights into the conformational behavior of this compound both in solution and when bound to biological targets. These studies reveal that the rigid fluorenyl core provides stability while allowing for conformational flexibility at other regions of the molecule. This balance between rigidity and flexibility is crucial for achieving high binding affinity without compromising solubility or metabolic stability.

The thiophenyl substituent has been particularly studied for its potential role in modulating electronic properties through conjugation with adjacent aromatic systems. Such conjugation can influence redox potentials or electronic communication pathways within biological systems, making thiophene-based compounds attractive candidates for applications ranging from photodynamic therapy to enzyme inhibition.

Future research directions may focus on exploring analogs of this compound by varying substituents on the fluorene core or introducing additional functional groups such as hydroxyl or carboxylic acid moieties. Such modifications could lead to new bioactive entities with enhanced therapeutic profiles or improved pharmacokinetic properties suitable for clinical development.

In conclusion,CAS No. 2171463-04-8, corresponding to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-(thiophen-2-y l)acetic acid, stands out as a structurally complex yet promising candidate for pharmaceutical research due to its unique combination of motifs including fluorenylmethoxycarbonyl protection groups,fluorinated amide units, and a thiophene ring. Its potential applications span drug discovery across multiple therapeutic areas underscored by ongoing investigations into its bioactivity,computational modeling,and synthetic feasibility.